Cas no 852167-75-0 (1,3-diethyl 2-{4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}propanedioate)

• Product Name: 1,3-diethyl 2-{4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}propanedioate
• CAS No: 852167-75-0
• MF: C₂₃H₂₁FN₄O₄S
• MW: 468.500647306442
• CID: 6472160
• Update Time: 2025-10-28

1,3-diethyl 2-{4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}propanedioate Chemical and Physical Properties

Names and Identifiers

• 1,3-diethyl 2-{4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}propanedioate
• diethyl 2-((4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl)thio)malonate
• Propanedioic acid, 2-[[4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl]thio]-, 1,3-diethyl ester

• Inchi： 1S/C23H21FN4O4S/c1-3-31-21(29)19(22(30)32-4-2)33-23-27-26-20(28(23)15-11-9-14(24)10-12-15)17-13-25-18-8-6-5-7-16(17)18/h5-13,19,25H,3-4H2,1-2H3
• InChI Key： MQNMOOUBUMIIJZ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(SC1N(C2=CC=C(F)C=C2)C(C2C3=C(NC=2)C=CC=C3)=NN=1)C(OCC)=O

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 654.7±65.0 °C(Predicted)
• pka: 10.21±0.59(Predicted)

Additional information on 1,3-diethyl 2-{4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}propanedioate

Comprehensive Analysis of 1,3-diethyl 2-{4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}propanedioate (CAS No. 852167-75-0)

The compound 1,3-diethyl 2-{4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}propanedioate, identified by its CAS No. 852167-75-0, is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its complex structure combines a 1,2,4-triazole core with indole and fluorophenyl moieties, making it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

In recent years, the demand for novel heterocyclic compounds like 1,3-diethyl 2-{4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}propanedioate has surged due to their versatility in medicinal chemistry. The fluorophenyl group enhances metabolic stability, while the indole fragment contributes to interactions with biological targets. This compound’s propanedioate ester functionality further broadens its applicability in prodrug design. Current studies focus on its potential as a kinase inhibitor or antioxidant agent, aligning with trends in precision medicine and targeted therapy.

From a synthetic perspective, CAS No. 852167-75-0 exemplifies advancements in multi-component reactions and green chemistry. Its preparation often involves catalyzed cross-coupling or microwave-assisted synthesis, addressing industry demands for efficiency and sustainability. Analytical techniques such as HPLC and NMR are critical for purity assessment, given the compound’s structural complexity. Researchers also leverage computational modeling to predict its physicochemical properties, a practice gaining traction in AI-driven drug discovery.

The agrochemical sector has shown interest in 1,3-diethyl 2-{4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}propanedioate due to its potential pesticidal activity. Its triazole scaffold is known to disrupt fungal growth, while the fluorine atom improves bioavailability. This dual functionality positions it as a candidate for next-generation crop protection agents, resonating with global concerns about food security and sustainable agriculture.

Safety and regulatory compliance are paramount when handling CAS No. 852167-75-0. While not classified as hazardous, proper laboratory protocols must be followed to ensure safe storage and disposal. The compound’s patent landscape and intellectual property status are also critical for commercial development, reflecting broader debates about open science versus proprietary research.

In summary, 1,3-diethyl 2-{4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}propanedioate represents a convergence of innovation in synthetic chemistry and applied sciences. Its multifaceted applications—from drug design to agrochemicals—highlight its relevance in addressing contemporary challenges. As research progresses, this compound may unlock new opportunities in personalized healthcare and environmental sustainability, making it a focal point for interdisciplinary collaboration.